Cas no 537045-81-1 (methyl 7-methyl-2-(methylsulfanyl)-4-oxo-5-(thiophen-2-yl)-3H,4H,5H,8H-pyrido2,3-dpyrimidine-6-carboxylate)

methyl 7-methyl-2-(methylsulfanyl)-4-oxo-5-(thiophen-2-yl)-3H,4H,5H,8H-pyrido2,3-dpyrimidine-6-carboxylate structure
537045-81-1 structure
Product name:methyl 7-methyl-2-(methylsulfanyl)-4-oxo-5-(thiophen-2-yl)-3H,4H,5H,8H-pyrido2,3-dpyrimidine-6-carboxylate
CAS No:537045-81-1
MF:C15H15N3O3S2
MW:349.42790055275
CID:5892058
PubChem ID:135541335

methyl 7-methyl-2-(methylsulfanyl)-4-oxo-5-(thiophen-2-yl)-3H,4H,5H,8H-pyrido2,3-dpyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 7-methyl-2-(methylthio)-4-oxo-5-(thiophen-2-yl)-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate
    • Pyrido[2,3-d]pyrimidine-6-carboxylic acid, 3,4,5,8-tetrahydro-7-methyl-2-(methylthio)-4-oxo-5-(2-thienyl)-, methyl ester
    • AKOS016073962
    • Oprea1_436983
    • F0577-0331
    • AKOS002710603
    • methyl 7-methyl-2-methylsulfanyl-4-oxo-5-thiophen-2-yl-5,8-dihydro-3H-pyrido[2,3-d]pyrimidine-6-carboxylate
    • ZINC00213081
    • 537045-81-1
    • SR-01000092674-1
    • SR-01000092674
    • methyl 7-methyl-2-(methylsulfanyl)-4-oxo-5-(thiophen-2-yl)-3H,4H,5H,8H-pyrido2,3-dpyrimidine-6-carboxylate
    • Inchi： 1S/C15H15N3O3S2/c1-7-9(14(20)21-2)10(8-5-4-6-23-8)11-12(16-7)17-15(22-3)18-13(11)19/h4-6,10H,1-3H3,(H2,16,17,18,19)
    • InChI Key： MCTHCLVBRUGUHV-UHFFFAOYSA-N
    • SMILES： C1(SC)NC(=O)C2C(C3SC=CC=3)C(C(OC)=O)=C(C)NC=2N=1

Computed Properties

  • Exact Mass: 349.05548370g/mol
  • Monoisotopic Mass: 349.05548370g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 654
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 133Ų
  • XLogP3: 2

methyl 7-methyl-2-(methylsulfanyl)-4-oxo-5-(thiophen-2-yl)-3H,4H,5H,8H-pyrido2,3-dpyrimidine-6-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0577-0331-3mg
methyl 7-methyl-2-(methylsulfanyl)-4-oxo-5-(thiophen-2-yl)-3H,4H,5H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate
 537045-81-1 90%+
3mg
 $63.0 2023-05-17
Life Chemicals
F0577-0331-2μmol
methyl 7-methyl-2-(methylsulfanyl)-4-oxo-5-(thiophen-2-yl)-3H,4H,5H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate
 537045-81-1 90%+
2μl
 $57.0 2023-05-17
Life Chemicals
F0577-0331-1mg
methyl 7-methyl-2-(methylsulfanyl)-4-oxo-5-(thiophen-2-yl)-3H,4H,5H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate
 537045-81-1 90%+
1mg
 $54.0 2023-05-17
Life Chemicals
F0577-0331-2mg
methyl 7-methyl-2-(methylsulfanyl)-4-oxo-5-(thiophen-2-yl)-3H,4H,5H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate
 537045-81-1 90%+
2mg
 $59.0 2023-05-17

methyl 7-methyl-2-(methylsulfanyl)-4-oxo-5-(thiophen-2-yl)-3H,4H,5H,8H-pyrido2,3-dpyrimidine-6-carboxylate Related Literature

Related Categories

537045-81-1 (methyl 7-methyl-2-(methylsulfanyl)-4-oxo-5-(thiophen-2-yl)-3H,4H,5H,8H-pyrido2,3-dpyrimidine-6-carboxylate) Related Products

Recommend Articles

Recommended suppliers
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk